Cas no 871332-75-1 (4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid)
871332-75-1 structure
Product Name:4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid
CAS No:871332-75-1
MF:C11H13BClNO3
MW:253.489822149277
MDL:MFCD07783867
CID:719319
PubChem ID:44886938
Update Time:2025-04-19
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Chloro-3-(pyrrolidine-1-carbonyl)phenyl)boronic acid
- 4-Chloro-3-(1-pyrrolidinylcarbonyl)benzeneboronic acid
- (4-Chloro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid
- [4-chloro-3-(pyrrolidine-1-carbonyl)phenyl]boronic acid
- 4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid
- Boronic acid,B-[4-chloro-3-(1-pyrrolidinylcarbonyl)phenyl]-
- C11H13BClNO3
- BS-24157
- I12364
- 4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronicacid
- MFCD07783867
- A853775
- AKOS015849942
- DTXSID50661226
- 871332-75-1
- (4-Chloro-3-(pyrrolidine-1-carbonyl)phenyl)boronicacid
- AM87300
- CS-0175314
-
- MDL： MFCD07783867
- Inchi： 1S/C11H13BClNO3/c13-10-4-3-8(12(16)17)7-9(10)11(15)14-5-1-2-6-14/h3-4,7,16-17H,1-2,5-6H2
- InChI Key： NSFDJLUUAWITQY-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(B(O)O)C=C1C(N1CCCC1)=O
Computed Properties
- Exact Mass: 253.06800
- Monoisotopic Mass: 253.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.8A^2
Experimental Properties
- Color/Form: No data available
- Melting Point: 159-163℃
- Boiling Point: 492.6±55.0 °C at 760 mmHg
- Flash Point: 251.7±31.5 °C
- PSA: 60.77000
- LogP: 0.19370
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition：Ambient temperatures.
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM134234-1g |
(4-Chloro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid |
871332-75-1 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM134234-5g |
(4-Chloro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid |
871332-75-1 | 95% | 5g |
$*** | 2023-05-29 | |
| abcr | AB270947-1 g |
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid; 98% |
871332-75-1 | 1g |
€178.00 | 2023-04-26 | ||
| abcr | AB270947-5 g |
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid; 98% |
871332-75-1 | 5g |
€450.00 | 2023-04-26 | ||
| abcr | AB270947-10 g |
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid; 98% |
871332-75-1 | 10g |
€756.00 | 2023-04-26 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C855868-1g |
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid |
871332-75-1 | 98% | 1g |
￥2,111.00 | 2022-09-02 | |
| Matrix Scientific | 092259-250mg |
(4-Chloro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid, 95+% |
871332-75-1 | 95+% | 250mg |
$160.00 | 2023-09-10 | |
| Matrix Scientific | 092259-1g |
(4-Chloro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid, 95+% |
871332-75-1 | 95+% | 1g |
$353.00 | 2023-09-10 | |
| Matrix Scientific | 092259-5g |
(4-Chloro-3-(pyrrolidine-1-carbonyl)-phenyl)boronic acid, 95+% |
871332-75-1 | 95+% | 5g |
$1134.00 | 2023-09-10 | |
| Fluorochem | 216105-1g |
4-Chloro-3-(pyrrolidine-1-carbonyl)phenyl)boronic acid |
871332-75-1 | 95% | 1g |
￡100.00 | 2022-02-28 |
4-Chloro-3-(pyrrolidine-1-carbonyl)phenylboronic acid Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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3. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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